Cas no 70203-04-2 (2-Acetyl-octanoic Acid Methyl Ester)

• Product Name: 2-Acetyl-octanoic Acid Methyl Ester
• CAS No: 70203-04-2
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 59068
• PubChem ID: 3390996
• Update Time: 2025-10-29

2-Acetyl-octanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-acetyloctanoate
• 2-Acetyl-octanoic Acid Methyl Ester
• Methyl 2-hexylacetoacetate
• methyl hexylacetoacetate
• methyl-2-hexyl-3-oxobutyrate
• Octanoic acid,2-acetyl-,methyl ester
• Methyl 2-hexylacetylacetonate
• Methyl a-hexylacetoacetate
• DTXSID70392065
• AKOS015915389
• 70203-04-2
• SCHEMBL3289939
• Methyl n-hexylacetoacetate
• 2-propanoyloctanoate
• HBVHDPSYAJZFEF-UHFFFAOYSA-N
• AC-8414
• FT-0641274
• A836802
• METHYL2-HEXYLACETOACETATE
• Methyl2-acetyloctanoate

• Inchi： 1S/C11H20O3/c1-4-5-6-7-8-10(9(2)12)11(13)14-3/h10H,4-8H2,1-3H3
• InChI Key： HBVHDPSYAJZFEF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)=O)CCCCCC)=O

Computed Properties

• Exact Mass: 200.14100
• Monoisotopic Mass: 200.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 3.1

Experimental Properties

• Density: 0.950 g/mL at 20 °C(lit.)
• Boiling Point: 248 ºC
• Flash Point: 95.5°C
• Refractive Index: 1.432
• PSA: 43.37000
• LogP: 2.33500

2-Acetyl-octanoic Acid Methyl Ester Security Information

• Hazardous Material transportation number：UN 3082 9/PG 3
• Hazard Category Code： 51/53-50
• Safety Instruction： S60
• Hazardous Material Identification：
• Risk Phrases：R51/53

Additional information on 2-Acetyl-octanoic Acid Methyl Ester

Recent Advances in the Study of 2-Acetyl-octanoic Acid Methyl Ester (CAS: 70203-04-2) in Chemical Biology and Pharmaceutical Research

2-Acetyl-octanoic Acid Methyl Ester (CAS: 70203-04-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its acetyl and octanoic acid methyl ester functional groups, has been investigated for its role in various biochemical pathways and therapeutic interventions. Recent studies have explored its synthesis, biological activity, and potential as a precursor for more complex molecules in drug development.

One of the key areas of interest is the compound's role in metabolic pathways. Research has shown that 2-Acetyl-octanoic Acid Methyl Ester can influence lipid metabolism, making it a candidate for studying metabolic disorders such as obesity and diabetes. Its structural similarity to naturally occurring fatty acid esters allows it to interact with enzymes involved in lipid biosynthesis and degradation, providing insights into these critical biological processes.

In addition to its metabolic implications, 2-Acetyl-octanoic Acid Methyl Ester has been studied for its potential antimicrobial properties. Recent in vitro experiments have demonstrated its efficacy against certain bacterial strains, suggesting its utility as a lead compound for developing new antibiotics. The mechanism of action appears to involve disruption of bacterial cell membranes, a property that could be harnessed to combat antibiotic-resistant pathogens.

The synthesis of 2-Acetyl-octanoic Acid Methyl Ester has also seen advancements. Novel catalytic methods have been developed to improve yield and purity, addressing previous challenges in large-scale production. These innovations are crucial for ensuring the compound's availability for further research and potential clinical applications. Green chemistry approaches, such as the use of biodegradable catalysts, have been particularly noteworthy in this context.

Looking ahead, the potential therapeutic applications of 2-Acetyl-octanoic Acid Methyl Ester are being explored in preclinical models. Early-stage studies indicate its promise in modulating inflammatory responses, which could have implications for treating autoimmune diseases. However, further research is needed to fully elucidate its pharmacokinetics and toxicology profiles before clinical trials can be considered.

In conclusion, 2-Acetyl-octanoic Acid Methyl Ester (CAS: 70203-04-2) represents a versatile compound with broad potential in chemical biology and pharmaceutical research. Its roles in metabolism, antimicrobial activity, and inflammation highlight its multifaceted applications. Continued research and development efforts are expected to uncover new insights and opportunities for this promising molecule.